Cas no 431917-63-4 (1-(4-methylphenyl)-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 1-(4-methylphenyl)-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 431917-63-4
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6296507
• PubChem ID: 1190957
• Update Time: 2025-06-30

1-(4-methylphenyl)-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• Oprea1_502997
• SR-01000505053
• F1054-0022
• SR-01000505053-1
• Oprea1_658732
• 431917-63-4
• AKOS001664959
• 1-(4-methylphenyl)-2-(3-nitrophenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• 2-(3-nitrophenyl)-1-(p-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

• Inchi： 1S/C21H19N3O2S/c1-14-9-11-16(12-10-14)23-19-8-3-2-7-18(19)21(27)22-20(23)15-5-4-6-17(13-15)24(25)26/h4-6,9-13H,2-3,7-8H2,1H3
• InChI Key： COTGQAVCGXXHOP-UHFFFAOYSA-N
• SMILES： S=C1C2CCCCC=2N(C2C=CC(C)=CC=2)C(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.5Ų

Additional information on 1-(4-methylphenyl)-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-Hexahydroquinazoline-4-Thione: A Comprehensive Overview

1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 431917-63-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements of 1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione.

Structural Characteristics

The molecular structure of 1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione is characterized by a hexahydroquinazoline core with specific substituents. The presence of a 4-methylphenyl group and a 3-nitrophenyl group imparts unique chemical and biological properties to the molecule. The thione functionality (C=S) is another key feature that contributes to its reactivity and potential biological activity. The hexahydroquinazoline scaffold is a versatile platform for the design and synthesis of bioactive compounds due to its ability to form hydrogen bonds and π-π interactions with biological targets.

Synthesis Methods

The synthesis of 1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has been reported in several studies. One common approach involves the condensation of 2-amino-5-methylbenzothiazole with 3-nitrobenzaldehyde followed by cyclization under appropriate conditions. This method typically yields the desired product in moderate to good yields. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes using catalysts such as metal nanoparticles and ionic liquids. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

Biological Activities

1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has been extensively studied for its potential therapeutic applications. One of the most notable activities is its antitumor effect. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its antitumor properties, 1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has also demonstrated anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results of 1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione have led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1,4，5，6，7，8-hexahydroquinazoline-4-thione. Strategies such as prodrug design and nanoparticle formulations are being explored to enhance its bioavailability and target specificity. These efforts aim to improve the therapeutic index and reduce potential side effects.

Conclusion

1-(4-Methylphenyl)-2-(3-Nitrophenyl)-1，4，5，6，7，8-hexahydroquinazoline-4-thione (CAS No. 431917-63-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials are expected to provide valuable insights into its safety and efficacy in human subjects. As our understanding of this compound continues to grow, it holds great promise for addressing unmet medical needs in areas such as cancer and inflammatory diseases.